Cas no 1006494-10-5 (3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid)

3-Amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid is a pyrazole derivative with a functionalized carboxylic acid group and an amino substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further derivatization, enabling the development of compounds with potential biological activity. The butan-2-yl group enhances lipophilicity, which may improve membrane permeability in drug design. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds. High purity and consistent quality ensure reliable performance in research and industrial processes. Its stability under standard conditions facilitates handling and storage. Suitable for use in peptide coupling reactions and as a building block for bioactive molecules.
3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid structure
1006494-10-5 structure
Product Name:3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:1006494-10-5
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD06805286
CID:3059065
PubChem ID:19619947
Update Time:2025-10-29

3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 3-AMINO-1-(SEC-BUTYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 5-amino-2-butan-2-ylpyrazole-3-carboxylic acid
    • STK352627
    • 3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylicacid
    • AKOS000308859
    • GQB49410
    • 5-amino-2-(sec-butyl)pyrazole-3-carboxylic acid
    • CS-0264328
    • EN300-92598
    • 1006494-10-5
    • MDL: MFCD06805286
    • Inchi: 1S/C8H13N3O2/c1-3-5(2)11-6(8(12)13)4-7(9)10-11/h4-5H,3H2,1-2H3,(H2,9,10)(H,12,13)
    • InChI Key: QWNVTJFRSCGFAZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(N)=NN1C(C)CC)=O

Computed Properties

  • Exact Mass: 183.100777g/mol
  • Monoisotopic Mass: 183.100777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 183.21g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 81.1Ų

3-amino-1-(butan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1006494-10-5 95.0%
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